Cas no 81874-68-2 (Pyridine,2-(4-methoxyphenyl)-4-(methylthio)-6-phenyl-)

• Product Name: Pyridine,2-(4-methoxyphenyl)-4-(methylthio)-6-phenyl-
• CAS No: 81874-68-2
• MF: C₁₉H₁₇NOS
• MW: 307.409383535385
• CID: 729685
• PubChem ID: 158006
• Update Time: 2025-04-19

Pyridine,2-(4-methoxyphenyl)-4-(methylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(4-methoxyphenyl)-4-(methylthio)-6-phenyl-
• 2-(4-methoxyphenyl)-4-methylsulfanyl-6-phenylpyridine
• DTXSID10231444
• Pyridine, 2-(4-methoxyphenyl)-4-(methylthio)-6-phenyl-
• 81874-68-2

• Inchi： 1S/C19H17NOS/c1-21-16-10-8-15(9-11-16)19-13-17(22-2)12-18(20-19)14-6-4-3-5-7-14/h3-13H,1-2H3
• InChI Key： CHAUWSCGUXHRCI-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C2C=CC=CC=2)N=C(C=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 307.10308534g/mol
• Monoisotopic Mass: 307.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 47.4Ų